(S)-benzyl 3-hydroxy-1-(methylamino)-1-oxopropan-2-ylcarbamate

Specification

• CAS No.: 19647-68-8
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27
• IUPAC Name: benzyl N-[(2S)-3-hydroxy-1-(methylamino)-1-oxopropan-2-yl]carbamate
• Standard InChI: InChI=1S/C12H16N2O4/c1-13-11(16)10(7-15)14-12(17)18-8-9-5-3-2-4-6-9/h2-6,10,15H,7-8H2,1H3,(H,13,16)(H,14,17)/t10-/m0/s1
• Standard InChI Key: RQLHVJRXJOFWQW-JTQLQIEISA-N
• SMILES: CNC(=O)C(CO)NC(=O)OCC1=CC=CC=C1

Introduction

(S)-Benzyl 3-hydroxy-1-(methylamino)-1-oxopropan-2-ylcarbamate, with the CAS number 19647-68-8, is a carbamate derivative that has garnered attention in scientific research due to its potential applications in medicinal chemistry. This compound is classified under the category of carbamates, which are known for their diverse biological activities, including pharmaceutical properties.

Synthesis and Chemical Reactions

The synthesis of (S)-benzyl 3-hydroxy-1-(methylamino)-1-oxopropan-2-ylcarbamate typically involves multi-step organic reactions. One common method includes the reaction of benzylamine with an appropriate acylating agent to form the carbamate. Understanding the chemical reactions this compound undergoes is crucial for assessing its stability and reactivity under physiological conditions, which is important for drug development.

Research Findings and Challenges

While there is significant interest in this compound due to its potential pharmaceutical applications, there is a need for more comprehensive studies to fully understand its biological effects and safety profile. Current research is focused on understanding its interaction with biological systems and its potential as a therapeutic agent.

Challenges in Research

• Mechanism of Action: Further studies are needed to elucidate how this compound interacts with biological systems.

• Safety Profile: Comprehensive toxicological studies are required to assess its safety for potential human use.

• Scalability and Cost: Efficient synthesis methods need to be developed to make this compound viable for large-scale production.